N-(4-amino-2-((2-methylbenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide

• IUPAC Name: N-[4-amino-2-[(2-methylphenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C17H16N4O3S/c1-10-5-2-3-6-11(10)9-25-17-20-14(18)13(16(23)21-17)19-15(22)12-7-4-8-24-12/h2-8H,9H2,1H3,(H,19,22)(H3,18,20,21,23)
• InChI Key: IMASFJPSXFWJFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CO3)N
• Molecular Formula: C17H16N4O3S
• Molecular Weight: 356.4 g/mol

Description

N-(4-amino-2-((2-methylbenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C17H16N4O3S and its molecular weight is 356.4. The purity is usually 95%.
BenchChem offers high-quality N-(4-amino-2-((2-methylbenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-amino-2-((2-methylbenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antimycobacterial Activity

Research on compounds structurally related to N-(4-amino-2-((2-methylbenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide has shown significant antimicrobial and antimycobacterial activity. A study synthesizing N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide and its derivatives found these compounds exhibited considerable in vitro antibacterial activity against both Gram-negative and Gram-positive bacteria, as well as antimycobacterial activity against M. tuberculosis and M. avium strains. The minimal inhibitory concentration (MIC) indicated strong potential for these compounds in treating bacterial and mycobacterial infections without significant toxicity at effective doses (Chambhare et al., 2003).

Anti-inflammatory and Analgesic Agents

Another study on the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, which share a core similarity with the compound , demonstrated potent anti-inflammatory and analgesic properties. These compounds inhibited cyclooxygenase enzymes (COX-1/COX-2) and showed significant protection in analgesic activity and anti-inflammatory effects in experimental models. This suggests a promising avenue for the development of new anti-inflammatory and analgesic medications (Abu‐Hashem et al., 2020).

Antiprotozoal Activity

Compounds with a structure similar to N-(4-amino-2-((2-methylbenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide have been synthesized and evaluated for their antiprotozoal activity. Research on dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines has shown excellent in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, highlighting their potential as antiprotozoal agents (Ismail et al., 2004).

Influenza A Virus Inhibitors

A series of furan-carboxamide derivatives, including structures analogous to the compound of interest, have been identified as potent inhibitors of the lethal H5N1 influenza A virus. Structural modifications revealed that specific substitutions on the furan ring significantly enhanced anti-influenza activity, offering a new class of antiviral agents for the treatment of influenza A virus infections (Yongshi et al., 2017).